Cas no 198342-23-3 (L-Proline, 1-[(2S)-3-mercapto-2-methyl-1-oxopropyl]-, hydrochloride)

• Product Name: L-Proline, 1-[(2S)-3-mercapto-2-methyl-1-oxopropyl]-, hydrochloride
• CAS No: 198342-23-3
• MF: C₉H₁₆ClNO₃S
• MW: 253.746240615845
• CID: 1390239
• PubChem ID: 71352898
• Update Time: 2025-04-20

L-Proline, 1-[(2S)-3-mercapto-2-methyl-1-oxopropyl]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Proline, 1-[(2S)-3-mercapto-2-methyl-1-oxopropyl]-, hydrochloride
• (2S)-1-[(2S)-2-methyl-3-sulfanylpropanoyl]pyrrolidine-2-carboxylic acid,hydrochloride
• Captopril hydrochloride
• DTXSID10777670
• 1-[(2S)-2-Methyl-3-sulfanylpropanoyl]-L-proline--hydrogen chloride (1/1)
• HY-B0368A
• 198342-23-3
• Captopril (hydrochloride)
• SCHEMBL2489188

• Inchi： 1S/C9H15NO3S.ClH/c1-6(5-14)8(11)10-4-2-3-7(10)9(12)13;/h6-7,14H,2-5H2,1H3,(H,12,13);1H/t6-,7+;/m1./s1
• InChI Key： FECNGFPXMFYVNI-HHQFNNIRSA-N
• SMILES： Cl.SC[C@@H](C)C(N1CCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 253.05408
• Monoisotopic Mass: 253.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 57.61